(5E,7E)-nona-5,7-dien-2-one
Overview
Description
(5E,7E)-nona-5,7-dien-2-one, also known as 5,7-dien-2-one, is a naturally occurring compound found in various plants, fungi, and bacteria. It is a highly versatile compound that has been used in numerous scientific fields, including medicinal chemistry, biochemistry, and analytical chemistry. In We will also discuss the advantages and limitations of using 5,7-dien-2-one in laboratory experiments, as well as potential future directions.
Scientific Research Applications
(5E,7E)-nona-5,7-dien-2-onene has been used in numerous scientific fields, including medicinal chemistry, biochemistry, and analytical chemistry. In medicinal chemistry, (5E,7E)-nona-5,7-dien-2-onene has been used to synthesize various drugs and pharmaceuticals. In biochemistry, (5E,7E)-nona-5,7-dien-2-onene has been used to study the structure and function of various proteins and enzymes. In analytical chemistry, (5E,7E)-nona-5,7-dien-2-onene has been used to develop various analytical techniques, such as gas chromatography and mass spectrometry.
Mechanism of Action
The exact mechanism of action of (5E,7E)-nona-5,7-dien-2-onene is not fully understood. However, it is believed that (5E,7E)-nona-5,7-dien-2-onene is capable of binding to certain proteins and enzymes, thus altering their activity. Additionally, (5E,7E)-nona-5,7-dien-2-onene is thought to modulate the activity of certain hormones and neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of (5E,7E)-nona-5,7-dien-2-onene are not fully understood. However, it is believed that (5E,7E)-nona-5,7-dien-2-onene is capable of modulating the activity of certain proteins and enzymes, thus altering the biochemical processes in the body. Additionally, (5E,7E)-nona-5,7-dien-2-onene is thought to have an effect on the central nervous system, as well as the cardiovascular and respiratory systems.
Advantages and Limitations for Lab Experiments
The use of (5E,7E)-nona-5,7-dien-2-onene in laboratory experiments has several advantages. First, (5E,7E)-nona-5,7-dien-2-onene is a highly versatile compound that can be used in a variety of applications. Additionally, (5E,7E)-nona-5,7-dien-2-onene is relatively inexpensive and readily available. However, there are also some limitations to using (5E,7E)-nona-5,7-dien-2-onene in laboratory experiments. For example, (5E,7E)-nona-5,7-dien-2-onene is not soluble in water, which can make it difficult to work with. Additionally, the exact mechanism of action of (5E,7E)-nona-5,7-dien-2-onene is not fully understood, which can make it difficult to predict the outcome of experiments.
Future Directions
There are numerous potential future directions for the use of (5E,7E)-nona-5,7-dien-2-onene. First, further research could be done to better understand the mechanism of action of (5E,7E)-nona-5,7-dien-2-onene and its effects on biochemical and physiological processes. Additionally, new methods of synthesis could be developed to make (5E,7E)-nona-5,7-dien-2-onene more accessible and easier to use in laboratory experiments. Finally, (5E,7E)-nona-5,7-dien-2-onene could be used to develop new drugs and pharmaceuticals, as well as new analytical techniques.
Synthesis Methods
(5E,7E)-nona-5,7-dien-2-onene can be synthesized through a variety of methods, including the Birch reduction, the Claisen condensation, and the Wittig reaction. The Birch reduction is a catalytic reduction of aromatic compounds that is commonly used to synthesize (5E,7E)-nona-5,7-dien-2-onene. The Claisen condensation is a reaction between two esters that yields a β-keto ester, which can be further reduced to (5E,7E)-nona-5,7-dien-2-onene. The Wittig reaction is a chemical reaction between an aldehyde or ketone and a phosphonium ylide that yields an alkene. This reaction can also be used to synthesize (5E,7E)-nona-5,7-dien-2-onene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5E,7E)-nona-5,7-dien-2-one involves the condensation of two molecules of acetaldehyde followed by a Wittig reaction to form the desired product.", "Starting Materials": [ "Acetaldehyde", "Triphenylphosphine", "Methylene chloride", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Condensation of two molecules of acetaldehyde in the presence of sodium hydroxide to form 3-hydroxybutanal.", "Step 2: Conversion of 3-hydroxybutanal to 3-hydroxybut-1-ene using methanol and sodium hydroxide.", "Step 3: Wittig reaction between 3-hydroxybut-1-ene and triphenylphosphine to form (5E)-non-5-en-2-one.", "Step 4: Isomerization of (5E)-non-5-en-2-one to (5E,7E)-nona-5,7-dien-2-one using methylene chloride and triphenylphosphine." ] } | |
CAS RN |
1210796-54-5 |
Molecular Formula |
C9H14O |
Molecular Weight |
138.21 g/mol |
IUPAC Name |
(5E,7E)-nona-5,7-dien-2-one |
InChI |
InChI=1S/C9H14O/c1-3-4-5-6-7-8-9(2)10/h3-6H,7-8H2,1-2H3/b4-3+,6-5+ |
InChI Key |
WNYUTPYDOXWTEC-VNKDHWASSA-N |
Isomeric SMILES |
C/C=C/C=C/CCC(=O)C |
Canonical SMILES |
CC=CC=CCCC(=O)C |
Purity |
95 |
Origin of Product |
United States |
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